molecular formula C15H21ClN2O B8626020 N-[1-(3-Chloropropyl)piperidin-4-yl]benzamide CAS No. 59950-38-8

N-[1-(3-Chloropropyl)piperidin-4-yl]benzamide

Cat. No.: B8626020
CAS No.: 59950-38-8
M. Wt: 280.79 g/mol
InChI Key: WWRZUCAXACNFSZ-UHFFFAOYSA-N
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Description

N-[1-(3-Chloropropyl)piperidin-4-yl]benzamide is a useful research compound. Its molecular formula is C15H21ClN2O and its molecular weight is 280.79 g/mol. The purity is usually 95%.
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Properties

CAS No.

59950-38-8

Molecular Formula

C15H21ClN2O

Molecular Weight

280.79 g/mol

IUPAC Name

N-[1-(3-chloropropyl)piperidin-4-yl]benzamide

InChI

InChI=1S/C15H21ClN2O/c16-9-4-10-18-11-7-14(8-12-18)17-15(19)13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,17,19)

InChI Key

WWRZUCAXACNFSZ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1NC(=O)C2=CC=CC=C2)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-benzamidopiperidine (3.2 g; preparation I11), triethylamine (5.67 ml) and 1-bromo-3-chloropropane (2.31 ml) in 150 ml of tetrahydrofuran was refluxed overnight, then concentrated to a small volume and treated with 100 ml of chloroform. The solution was washed with 50 ml of aqueous saturated solution of potassium carbonate, dried over sodium sulfate and concentrated to dryness. The residue (6 g) was purified by silica gel chromatography (eluent chloroform/methanol 9:1) to give, after recrystallization from 20 ml of diethyl ether, 1.63 g of the product, m.p. 145-147° C.
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
5.67 mL
Type
reactant
Reaction Step One
Quantity
2.31 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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